![molecular formula C29H25BrN4O3S B2544991 6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide CAS No. 332162-36-4](/img/structure/B2544991.png)
6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide
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Description
6-((2-((4-bromophenyl)amino)-2-oxoethyl)thio)-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C29H25BrN4O3S and its molecular weight is 589.51. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Biological Activity
Synthesis of Thio-Substituted Ethyl Nicotinate Derivatives : A study described the synthesis of thio-substituted ethyl nicotinate derivatives starting from a compound similar in structure to the one mentioned. These derivatives were then cyclized to thieno[2,3-b]pyridines and further reacted to afford pyridothienopyrimidine derivatives. Some of the synthesized compounds were evaluated for their antimicrobial activities, indicating the potential for discovering new antibacterial and antifungal agents from such chemical frameworks (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Antiprotozoal Agents from Dicationic Imidazo[1,2-a]pyridines : Another study focused on the synthesis of dicationic imidazo[1,2-a]pyridines and their evaluation as antiprotozoal agents. The research showcased the development of compounds with strong DNA affinities and significant in vitro and in vivo activity against protozoal infections, demonstrating the therapeutic potential of such heterocyclic compounds (Ismail et al., 2004).
Cytotoxicity of Pyrazolo[1,5-a]pyrimidine Derivatives : Research into the synthesis of pyrazolo[1,5-a]pyrimidine derivatives from related precursors and their evaluation for cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells highlights the potential of such compounds in cancer therapy. This study exemplifies how modifications to the heterocyclic core structure can impact biological activity, offering insights into the design of anticancer drugs (Hassan, Hafez, & Osman, 2014).
Properties
IUPAC Name |
6-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-5-cyano-N-(2-methoxyphenyl)-2-methyl-4-phenyl-1,4-dihydropyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H25BrN4O3S/c1-18-26(28(36)34-23-10-6-7-11-24(23)37-2)27(19-8-4-3-5-9-19)22(16-31)29(32-18)38-17-25(35)33-21-14-12-20(30)13-15-21/h3-15,27,32H,17H2,1-2H3,(H,33,35)(H,34,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCGAXRHNBQFFJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)SCC(=O)NC2=CC=C(C=C2)Br)C#N)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H25BrN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
589.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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